Fluorescent NIR 885
Fluorescent NIR 885
Brand Name:
Vulcanchem
CAS No.:
177194-56-8
VCID:
VC0174012
InChI:
InChI=1S/C34H34NO3.ClHO4/c1-3-35(4-2)28-16-15-22-17-23-9-7-10-24(32(23)37-31(22)20-28)18-25-11-8-12-26-19-27-21-36-30-14-6-5-13-29(30)34(27)38-33(25)26;2-1(3,4)5/h5-6,13-20H,3-4,7-12,21H2,1-2H3;(H,2,3,4,5)/q+1;/p-1/b24-18+;
SMILES:
CC[N+](=C1C=CC2=CC3=C(C(=CC4=C5C(=CC6=C(O5)C7=CC=CC=C7OC6)CCC4)CCC3)OC2=C1)CC.[O-]Cl(=O)(=O)=O
Molecular Formula:
C34H34ClNO7
Molecular Weight:
604.1 g/mol
Fluorescent NIR 885
CAS No.: 177194-56-8
Main Products
VCID: VC0174012
Molecular Formula: C34H34ClNO7
Molecular Weight: 604.1 g/mol
| CAS No. | 177194-56-8 |
|---|---|
| Product Name | Fluorescent NIR 885 |
| Molecular Formula | C34H34ClNO7 |
| Molecular Weight | 604.1 g/mol |
| IUPAC Name | diethyl-[(5E)-5-(6,8,9,10-tetrahydrochromeno[4,3-b]chromen-11-ylmethylidene)-7,8-dihydro-6H-xanthen-3-ylidene]azanium;perchlorate |
| Standard InChI | InChI=1S/C34H34NO3.ClHO4/c1-3-35(4-2)28-16-15-22-17-23-9-7-10-24(32(23)37-31(22)20-28)18-25-11-8-12-26-19-27-21-36-30-14-6-5-13-29(30)34(27)38-33(25)26;2-1(3,4)5/h5-6,13-20H,3-4,7-12,21H2,1-2H3;(H,2,3,4,5)/q+1;/p-1/b24-18+; |
| Standard InChIKey | RBRALSKYYWDESZ-NDUABGMUSA-M |
| Isomeric SMILES | CC[N+](=C1C=CC2=CC3=C(/C(=C/C4=C5C(=CC6=C(O5)C7=CC=CC=C7OC6)CCC4)/CCC3)OC2=C1)CC.[O-]Cl(=O)(=O)=O |
| SMILES | CC[N+](=C1C=CC2=CC3=C(C(=CC4=C5C(=CC6=C(O5)C7=CC=CC=C7OC6)CCC4)CCC3)OC2=C1)CC.[O-]Cl(=O)(=O)=O |
| Canonical SMILES | CC[N+](=C1C=CC2=CC3=C(C(=CC4=C5C(=CC6=C(O5)C7=CC=CC=C7OC6)CCC4)CCC3)OC2=C1)CC.[O-]Cl(=O)(=O)=O |
| PubChem Compound | 16211208 |
| Last Modified | Nov 11 2021 |
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